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Compound of Interest

Compound Name: Magnesium Silicate

Cat. No.: B1143448 Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical formulas,

properties, and applications of magnesium silicate. It is intended for researchers, scientists,

and drug development professionals.

Introduction to Magnesium Silicate
Magnesium silicate is an inorganic compound consisting of magnesium, silicon, and oxygen.

[1] It can be found naturally in minerals like talc and serpentine, or it can be produced

synthetically.[1] Synthetic magnesium silicates are white, odorless, fine powders created

through a precipitation reaction between a water-soluble sodium silicate and a water-soluble

magnesium salt.[2] This versatile compound is known for its high adsorption capacity, chemical

inertness, and thermal stability, making it valuable in pharmaceuticals, cosmetics, and as a

food additive.[1]

Chemical Formula and Stoichiometry
The chemical formula for magnesium silicate can vary depending on the specific form. The

general molecular formula is often written as MgO:XSiO₂, where X represents the average

mole ratio of silicon dioxide (SiO₂) to magnesium oxide (MgO).[2] The compound is also

hydrated, and its formula may be written as MgO:XSiO₂•H₂O to indicate the water of hydration.

[2]

Different forms of magnesium silicate are characterized by their specific chemical formulas

and compositions:
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Name Chemical Formula Molar Mass ( g/mol ) Key Characteristics

Magnesium

Metasilicate
MgSiO₃ 100.39

A synthetic form of

magnesium silicate.[1]

[3]

Magnesium Trisilicate Mg₂Si₃O₈ 260.86

Commonly used as an

antacid.[4][5] Contains

at least 20%

magnesium oxide and

45% silicon dioxide.[5]

Forsterite Mg₂SiO₄ 140.69

A naturally occurring

mineral, it is the

magnesium-rich end-

member of the olivine

solid-solution series.

Can be synthesized

for various

applications, including

biomaterials.[6]

Talc (Hydrated

Magnesium Silicate)
Mg₃Si₄O₁₀(OH)₂ 258.75[7]

A naturally occurring

mineral known for its

softness.[1][7]

Food Grade Synthetic

Magnesium Silicate
2MgO:5SiO₂ N/A

Specified mole ratio

for use as a food

additive, such as an

anti-caking agent.[2]

Physicochemical Properties
Magnesium silicate's properties can differ based on its form (natural mineral vs. synthetic

amorphous powder). Synthetic versions are typically amorphous, unlike their crystalline natural

counterparts, and are insoluble in water and alcohol.[2]
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Property Value Form/Conditions

Appearance
White to off-white powder or

granular solid.[1][7]
General

Odor Odorless.[1][2] General

pH 9.5–10.5 1% aqueous solution.[1]

Bulk Density 0.3–0.8 g/cm³ Synthetic.[1]

Density 2.75 g/cm³ Talc.[7]

Melting Point 1500 °C Talc.[7]

Thermal Stability Up to 900°C Synthetic.[1]

Surface Area (BET) <100 to several hundred m²/g Synthetic, porous particles.[2]

Solubility
Insoluble in water and alcohol.

[1][2][7]
General

Applications in Research and Drug Development
Magnesium silicate's unique properties lend it to a variety of applications in scientific research

and the pharmaceutical industry.

Pharmaceuticals: It is widely used as an excipient in tablet manufacturing.[7] Its most notable

application is as an antacid to neutralize stomach acid in the treatment of heartburn,

indigestion, and peptic ulcers.[4][5]

Food Industry: The U.S. Food Chemicals Codex recognizes synthetic magnesium silicate
as a safe anti-caking agent in powdered foods.[2][3] It is also used as a filter aid to adsorb

impurities from used frying oils.[2]

Cosmetics: In its natural form as talc, it is a common ingredient in cosmetics and personal

care products.[7]

Industrial Applications: It serves as a filler in plastics and rubber, an industrial lubricant, and a

purifying adsorbent for oils and resins.[2][7]
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Experimental Protocols
Synthesis of Amorphous Magnesium Silicate by
Precipitation
This protocol describes a common method for synthesizing amorphous magnesium silicate.

[2][8]

Methodology:

Prepare separate aqueous solutions of a water-soluble magnesium salt (e.g., magnesium

sulfate, MgSO₄) and a water-soluble sodium silicate (e.g., sodium metasilicate, Na₂SiO₃).

Combine the two solutions under controlled conditions of temperature and stirring. The

reaction will precipitate amorphous magnesium silicate.

The composition of the precipitate is dependent on the ratio of the reactants.[2]

Filter the resulting suspension to separate the magnesium silicate precipitate.

Wash the precipitate with deionized water to remove soluble byproducts.

Dry the washed precipitate in an oven to obtain a fine, white powder.

Synthesis of Nanocrystalline Forsterite (Mg₂SiO₄)
This protocol outlines the synthesis of forsterite nanopowder via a precipitation method,

suitable for biomaterial applications.[6]

Methodology:

Dissolve magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) in distilled water.

Add tetraethyl orthosilicate (TEOS) to the solution. The molar ratio of magnesium nitrate to

TEOS should be 2:1 to achieve the forsterite stoichiometry.[6]

Adjust the pH of the solution using a pH regulator like sodium hydroxide.

A gel will form, which is then dried in an oven to remove the liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1143448?utm_src=pdf-body
https://www.benchchem.com/product/b1143448?utm_src=pdf-body
https://en.wikipedia.org/wiki/Synthetic_magnesium_silicate
https://digital.csic.es/bitstream/10261/251308/4/synthesiscale.pdf
https://www.benchchem.com/product/b1143448?utm_src=pdf-body
https://en.wikipedia.org/wiki/Synthetic_magnesium_silicate
https://www.benchchem.com/product/b1143448?utm_src=pdf-body
https://www.irsm.cas.cz/materialy/cs_content/2014/Naghiu_CS_2014_0000.pdf
https://www.irsm.cas.cz/materialy/cs_content/2014/Naghiu_CS_2014_0000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grind the dried gel into a fine powder.

Calcine the powder at a high temperature (e.g., 800°C - 900°C) to induce crystallization of

the forsterite phase.[6][9]

Characterization Techniques
X-ray Diffraction (XRD): Used to determine the crystalline structure of the material. For

example, to confirm the formation of the forsterite phase and identify any secondary phases

like periclase (MgO).[6]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify chemical bonds and functional

groups present in the synthesized material.[10]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To

observe the morphology, particle size, and microstructure of the magnesium silicate
powders.[8][10]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the

material, which is crucial for applications involving adsorption.[2][8]

Visualizations
Experimental Workflow for Forsterite Synthesis
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Caption: Workflow for the synthesis and characterization of forsterite.
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Mechanism of Action for Magnesium Trisilicate as an
Antacid
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Caption: Dual-action mechanism of magnesium trisilicate as an antacid.

Magnesium trisilicate acts as an antacid through a dual mechanism.[11] When ingested, it

reacts with and neutralizes stomach acid (hydrochloric acid), leading to an increase in gastric

pH and providing relief from symptoms of hyperacidity.[4][12][13] Simultaneously, the reaction

forms a gelatinous silicon dioxide which coats the stomach lining, offering a protective barrier

against further acid irritation.[4][5][11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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